Cas no 1423025-22-2 (3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride)

3-Chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride is a chemically synthesized compound featuring a pyridine-carboxamide core linked to a piperidine moiety via a methylene bridge. The presence of a chloro substituent at the 3-position of the pyridine ring enhances its reactivity and potential for further functionalization. The dihydrochloride salt form improves solubility and stability, making it suitable for pharmaceutical and biochemical applications. This compound is particularly valuable in medicinal chemistry as a versatile intermediate for the development of bioactive molecules, including kinase inhibitors and receptor modulators. Its well-defined structure and high purity ensure reproducibility in research and industrial settings.
3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride structure
1423025-22-2 structure
Product Name:3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride
CAS No:1423025-22-2
MF:C12H17Cl2N3O
MW:290.188880681992
CID:4598063
Update Time:2025-05-21

3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-n-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride
    • 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride
    • Inchi: 1S/C12H16ClN3O.ClH/c13-11-8-15-5-3-10(11)12(17)16-7-9-2-1-4-14-6-9;/h3,5,8-9,14H,1-2,4,6-7H2,(H,16,17);1H
    • InChI Key: TXLOCZVWZVUTTM-UHFFFAOYSA-N
    • SMILES: C(C1=CC=NC=C1Cl)(=O)NCC1CNCCC1.Cl

3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride Pricemore >>

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Additional information on 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride

Recent Advances in the Study of 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide Dihydrochloride (CAS: 1423025-22-2)

The compound 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride (CAS: 1423025-22-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride as a promising scaffold for drug development. Its unique chemical structure, featuring a piperidine ring and a pyridine carboxamide moiety, allows for versatile interactions with biological targets. Researchers have explored its efficacy in modulating specific protein-protein interactions, particularly in the context of neurodegenerative diseases and cancer.

One of the key breakthroughs in the study of this compound is its synthesis optimization. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route for 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride, which significantly improved its scalability for preclinical studies. The study also reported enhanced purity and stability of the compound, addressing previous challenges in its formulation.

Pharmacological evaluations have demonstrated that 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride exhibits potent inhibitory activity against certain kinase enzymes implicated in cancer progression. In vitro assays revealed low nanomolar IC50 values, suggesting high potency. Furthermore, in vivo studies using murine models showed promising tumor growth inhibition with minimal off-target effects, positioning this compound as a potential candidate for further oncology research.

Another area of interest is the compound's potential application in neurodegenerative disorders. Preliminary data from a 2024 study indicated that 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride could modulate neuroinflammatory pathways, reducing markers of oxidative stress in neuronal cells. These findings open new avenues for exploring its use in conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the clinical translation of 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride. Issues such as bioavailability, metabolic stability, and potential toxicity profiles require further investigation. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride (CAS: 1423025-22-2) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual potential in oncology and neurodegenerative diseases, coupled with recent advancements in synthesis and pharmacological profiling, underscores its significance as a therapeutic candidate. Future studies will be crucial in addressing the remaining challenges and advancing this compound toward clinical applications.

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